Cas no 83495-04-9 (4H-Imidazol-4-one, 3,5-dihydro-3-(2-methoxy-4-nitrophenyl)-5-((2-metho xyphenyl)methylene)-2-phenyl-)

• Product name: 4H-Imidazol-4-one, 3,5-dihydro-3-(2-methoxy-4-nitrophenyl)-5-((2-metho xyphenyl)methylene)-2-phenyl-
• CAS No: 83495-04-9
• MF: C₂₄H₁₉N₃O₅
• MW: 429.424765825272
• CID: 988932
• PubChem ID: 6448173

4H-Imidazol-4-one, 3,5-dihydro-3-(2-methoxy-4-nitrophenyl)-5-((2-metho xyphenyl)methylene)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4H-Imidazol-4-one, 3,5-dihydro-3-(2-methoxy-4-nitrophenyl)-5-((2-metho xyphenyl)methylene)-2-phenyl-
• (5Z)-3-(2-methoxy-4-nitrophenyl)-5-[(2-methoxyphenyl)methylidene]-2-phenylimidazol-4-one
• 4H-Imidazol-4-one, 3,5-dihydro-3-(2-methoxy-4-nitrophenyl)-5-((2-methoxyphenyl)methylene)-2-phenyl-
• 83495-04-9

• Inchi： InChI=1S/C24H19N3O5/c1-31-21-11-7-6-10-17(21)14-19-24(28)26(23(25-19)16-8-4-3-5-9-16)20-13-12-18(27(29)30)15-22(20)32-2/h3-15H,1-2H3/b19-14-
• InChI Key： CILZUTJCAPHYOR-RGEXLXHISA-N
• SMILES： COC1=CC=CC=C1C=C2C(=O)N(C(=N2)C3=CC=CC=C3)C4=C(C=C(C=C4)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 429.13247072g/mol
• Monoisotopic Mass: 429.13247072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97Ų
• XLogP3: 4.5